3,4-dimethoxy-N-(4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl)benzenesulfonamide

• IUPAC Name: 3,4-dimethoxy-N-[4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C19H22N2O6S/c1-25-16-8-6-13(11-15(16)21-10-4-5-19(21)22)20-28(23,24)14-7-9-17(26-2)18(12-14)27-3/h6-9,11-12,20H,4-5,10H2,1-3H3
• InChI Key: CJJKLWLZNQVEME-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NS(=O)(=O)C2=CC(=C(C=C2)OC)OC)N3CCCC3=O
• Molecular Formula: C19H22N2O6S
• Molecular Weight: 406.5 g/mol
• CAS No.: 941872-32-8

Description

3,4-dimethoxy-N-(4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C19H22N2O6S and its molecular weight is 406.45. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

A significant application of derivatives closely related to 3,4-dimethoxy-N-(4-methoxy-3-(2-oxopyrrolidin-1-yl)phenyl)benzenesulfonamide in scientific research involves their use in photodynamic therapy (PDT) for cancer treatment. The synthesis and characterization of zinc phthalocyanines substituted with new benzenesulfonamide derivative groups, which exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, highlight their potential as Type II photosensitizers in PDT. This application leverages the compounds' ability to generate singlet oxygen upon light activation, a key mechanism in destroying cancer cells or pathogenic bacteria (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial and Antituberculosis Applications

Derivatives of benzenesulfonamide have been explored for their antimicrobial and antituberculosis properties. Specifically, novel N-(2, 6-dimethoxypyrimidin-4-yl)-4-(3-(aryl)thioureido) benzenesulfonamides have been synthesized, demonstrating high activity against Mycobacterium tuberculosis. The structure-activity relationship analysis pointed to the introduction of specific moieties, leading to potent compounds within this class. These findings suggest potential applications in developing new antituberculosis drugs (Ghorab et al., 2017).

Catalysis and Polymerization

Research into the applications of benzenesulfonamide derivatives extends into the field of catalysis, particularly in the copolymerization of acrylates with ethene. Palladium aryl sulfonate phosphine catalysts derived from benzenesulfonamide compounds have been demonstrated to effectively homopolymerize ethylene and copolymerize ethylene with acrylates or norbornenes. This application underscores the versatility of these compounds in polymer science, opening up pathways to novel polymer materials with potentially unique properties (Skupov et al., 2007).